Neodymium(III) acetate pentahydrate

• IUPAC Name: acetic acid;neodymium
• InChI: InChI=1S/C2H4O2.Nd/c1-2(3)4;/h1H3,(H,3,4)
• InChI Key: MIJKIIBNAPRONL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.[Nd]
• Molecular Formula: C2H4NdO2
• Molecular Weight: 204.29 g/mol
• CAS No.: 6192-13-8

Description

Neodymium(III) acetate pentahydrate is an inorganic compound composed of neodymium, a rare earth element, and acetate groups. It is commonly found as a light purple solid and is known for its solubility in water. The compound has the chemical formula Nd(CH₃COO)₃·5H₂O and is used in various scientific and industrial applications due to its unique properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: Neodymium(III) acetate pentahydrate can be synthesized through the neutralization reaction of neodymium oxide, neodymium hydroxide, or neodymium carbonate with acetic acid. The reactions are as follows :

• ( \text{Nd}_2\text{O}_3 + 6\text{CH}_3\text{COOH} \rightarrow 2\text{Nd}(\text{CH}_3\text{COO})_3 + 3\text{H}_2\text{O} )
• ( \text{Nd}(\text{OH})_3 + 3\text{CH}_3\text{COOH} \rightarrow \text{Nd}(\text{CH}_3\text{COO})_3 + 3\text{H}_2\text{O} )
• ( \text{Nd}_2(\text{CO}_3)_3 + 6\text{CH}_3\text{COOH} \rightarrow 2\text{Nd}(\text{CH}_3\text{COO})_3 + 3\text{H}_2\text{O} + 3\text{CO}_2 )

Industrial Production Methods: In industrial settings, this compound is typically produced by reacting neodymium chloride with sodium acetate. This method is preferred due to its efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions: Neodymium(III) acetate pentahydrate undergoes various chemical reactions, including:

Oxidation and Reduction: The compound can participate in redox reactions, although specific details on these reactions are limited.

Substitution: It can undergo substitution reactions where the acetate groups are replaced by other ligands.

Common Reagents and Conditions:

Oxidation: Strong oxidizing agents can be used to oxidize neodymium(III) acetate.

Substitution: Ligands such as chloride or nitrate can replace acetate groups under appropriate conditions.

Major Products Formed:

Oxidation: Oxidized forms of neodymium compounds.

Substitution: Neodymium chloride or neodymium nitrate, depending on the substituting ligand.

Scientific Research Applications

Neodymium(III) acetate pentahydrate has a wide range of applications in scientific research, including :

Chemistry: Used as a catalyst in various chemical reactions and as a precursor for the synthesis of other neodymium compounds.

Biology: Employed in biological studies for its unique properties and interactions with biological molecules.

Medicine: Investigated for potential therapeutic applications, although specific medical uses are still under research.

Industry: Utilized in the production of neodymium-doped materials, such as neodymium-doped silica glasses and yttrium silicate nanophosphors, which are important in optics and electronics.

Mechanism of Action

The mechanism by which neodymium(III) acetate pentahydrate exerts its effects involves the coordination of neodymium ions with acetate ligands. The neodymium ions can interact with various molecular targets, including oxygen atoms in biological molecules, leading to changes in their structure and function. These interactions are crucial for its applications in catalysis and material synthesis .

Comparison with Similar Compounds

• Cerium(III) acetate
• Praseodymium(III) acetate
• Samarium(III) acetate
• Europium(III) acetate

Comparison: Neodymium(III) acetate pentahydrate is unique due to its specific coordination chemistry and solubility properties. Compared to other lanthanide acetates, it forms distinct crystalline hydrates and exhibits different solubility behaviors in various solvents .

Biological Activity

Neodymium(III) acetate pentahydrate, with the chemical formula Nd(CH₃COO)₃·5H₂O, is an inorganic compound characterized by its mauve or purple crystalline appearance. It consists of neodymium ions in the +3 oxidation state coordinated to three acetate anions and five water molecules. This compound is hygroscopic and soluble in water, with solubility enhanced by sodium acetate, which can lead to the formation of a blue complex. Its unique properties make it relevant in various fields, including catalysis and materials science.

Toxicological Studies

The biological activity of neodymium compounds, including this compound, has been a subject of investigation due to potential toxicity and environmental implications. Some studies indicate that neodymium compounds can exhibit adverse effects on reproductive health. For instance, animal studies have shown reduced sperm mobility and damage in male subjects exposed to neodymium compounds .

Summary of Toxicological Findings

Study Type	Organism	Observed Effect	Dosage
In vivo	Mice	Reduced sperm mobility	16–345 mg/kg/day
In vivo	Monkeys	Sperm damage and death	Various dosages
In vivo	Rats	No discernible effects on fetal survival	1600 mg/kg/day

Interaction with Biological Systems

This compound interacts with biological tissues, necessitating careful examination due to potential toxicity. Its solubility and complexation properties allow for various applications in biochemistry and materials science. However, the biological implications of these interactions remain under-researched.

Antimicrobial Properties

Recent research has explored the antimicrobial properties of neodymium complexes. A study focused on the synthesis of neodymium(III) complexes with sulfa drugs demonstrated significant antibacterial activity against Escherichia coli strains . This suggests that this compound could have potential applications in developing antimicrobial agents.

Comparative Analysis with Similar Compounds

This compound shares similarities with other rare earth metal acetates regarding its biological activity. Below is a comparison table highlighting some relevant compounds:

Compound	Chemical Formula	Unique Properties
Cerium(III) Acetate Hydrate	Ce(CH₃COO)₃·xH₂O	Used as a catalyst; different solubility behavior
Lanthanum(III) Acetate Hydrate	La(CH₃COO)₃·xH₂O	Known for optical properties; less soluble
Samarium(III) Acetate Hydrate	Sm(CH₃COO)₃·xH₂O	Unique magnetic properties; used in magnetic research
Gadolinium(III) Acetate Hydrate	Gd(CH₃COO)₃·xH₂O	Higher biocompatibility; applications in medical imaging

Case Study 1: Reproductive Toxicity in Animal Models

A significant study investigated the reproductive toxicity of neodymium compounds in animal models. The results indicated that exposure to neodymium resulted in decreased fertility rates and abnormalities in offspring. The study emphasized the need for further research into the long-term effects of neodymium exposure on reproductive health .

Case Study 2: Antibacterial Activity Against E. coli

In vitro studies on neodymium complexes demonstrated effective antibacterial activity against E. coli. The results suggested that the coordination of neodymium ions with sulfa drugs enhances their antibacterial efficacy, indicating potential for therapeutic applications .